2-{[4-(tert-butylamino)-6-chloro-1,3,5-triazin-2-yl]amino}ethanol

• IUPAC Name: 2-[[4-(tert-butylamino)-6-chloro-1,3,5-triazin-2-yl]amino]ethanol
• InChI: InChI=1S/C9H16ClN5O/c1-9(2,3)15-8-13-6(10)12-7(14-8)11-4-5-16/h16H,4-5H2,1-3H3,(H2,11,12,13,14,15)
• InChI Key: PSSHJZZCOUUSID-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)NC1=NC(=NC(=N1)NCCO)Cl
• Molecular Formula: C9H16ClN5O
• Molecular Weight: 245.71 g/mol

Description

2-{[4-(tert-butylamino)-6-chloro-1,3,5-triazin-2-yl]amino}ethanol is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields. This compound is synthesized using a specific method and has a mechanism of action that makes it useful in biochemical and physiological studies.

Scientific Research Applications

2-{[4-(tert-butylamino)-6-chloro-1,3,5-triazin-2-yl]amino}ethanol has various scientific research applications, including:
1. Protein labeling: This compound can be used to label proteins for biochemical and physiological studies.
2. DNA sequencing: It can be used as a fluorescent tag for DNA sequencing.
3. Drug discovery: 2-{[4-(tert-butylamino)-6-chloro-1,3,5-triazin-2-yl]amino}ethanol can be used in drug discovery studies to identify potential drug targets.
4. Enzyme assays: It can be used in enzyme assays to study enzyme kinetics and inhibition.

Mechanism of Action

The mechanism of action of 2-{[4-(tert-butylamino)-6-chloro-1,3,5-triazin-2-yl]amino}ethanol involves the formation of a covalent bond between the compound and the target molecule. This covalent bond is stable and irreversible, making it useful for labeling and studying proteins and other biomolecules.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-{[4-(tert-butylamino)-6-chloro-1,3,5-triazin-2-yl]amino}ethanol depend on the target molecule and the specific experiment. However, some general effects include inhibition of enzyme activity and alteration of protein structure and function.

Advantages and Limitations for Lab Experiments

The advantages of using 2-{[4-(tert-butylamino)-6-chloro-1,3,5-triazin-2-yl]amino}ethanol in lab experiments include its stability, specificity, and irreversibility. It can also be used in a wide range of experiments, including protein labeling, DNA sequencing, and enzyme assays. However, the limitations include its potential toxicity and the need for careful handling and disposal.

Future Directions

There are several future directions for research on 2-{[4-(tert-butylamino)-6-chloro-1,3,5-triazin-2-yl]amino}ethanol, including:
1. Development of new labeling techniques: Researchers can develop new labeling techniques that use 2-{[4-(tert-butylamino)-6-chloro-1,3,5-triazin-2-yl]amino}ethanol to label specific biomolecules.
2. Drug discovery: This compound can be used in drug discovery studies to identify potential drug targets.
3. Development of new assays: Researchers can develop new assays that use 2-{[4-(tert-butylamino)-6-chloro-1,3,5-triazin-2-yl]amino}ethanol to study enzyme kinetics and inhibition.
4. Biomedical applications: This compound can be used in biomedical applications such as imaging and diagnostics.
Conclusion
In conclusion, 2-{[4-(tert-butylamino)-6-chloro-1,3,5-triazin-2-yl]amino}ethanol is a useful compound in scientific research due to its stability, specificity, and irreversibility. It has various applications in protein labeling, DNA sequencing, enzyme assays, and drug discovery. Future research can focus on developing new labeling techniques, assays, and biomedical applications. However, careful handling and disposal are necessary due to its potential toxicity.

Synthesis Methods

The synthesis of 2-{[4-(tert-butylamino)-6-chloro-1,3,5-triazin-2-yl]amino}ethanol involves the reaction of 2-aminoethanol with 4-tert-butylamino-6-chloro-1,3,5-triazine. The reaction takes place in the presence of a catalyst such as sodium hydroxide, and the product is obtained after purification through a series of techniques such as recrystallization and chromatography.